4-Methylstyrene
4-Methylstyrene
P-methylstyrene appears as a clear colorless liquid with an aromatic odor. Usually shipped with an inhibitor such as tert-butyl catechol added May polymerize if contaminated or subjected to heat. If polymerization takes place inside a closed container, the container may rupture violently. Vapors irritate the mucous membranes. Less dense than water and insoluble in water. Hence floats on water. Used in making plastics, especially as a monomer for polyesters.
Brand Name:
Vulcanchem
CAS No.:
1319-73-9
VCID:
VC20951043
InChI:
InChI=1S/C9H10/c1-3-9-6-4-8(2)5-7-9/h3-7H,1H2,2H3
SMILES:
CC1=CC=C(C=C1)C=C
Molecular Formula:
CH3C6H4CH=CH2
C9H10
C9H10
C9H10
C9H10
Molecular Weight:
118.18 g/mol
4-Methylstyrene
CAS No.: 1319-73-9
Cat. No.: VC20951043
Molecular Formula: CH3C6H4CH=CH2
C9H10
C9H10
Molecular Weight: 118.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | P-methylstyrene appears as a clear colorless liquid with an aromatic odor. Usually shipped with an inhibitor such as tert-butyl catechol added May polymerize if contaminated or subjected to heat. If polymerization takes place inside a closed container, the container may rupture violently. Vapors irritate the mucous membranes. Less dense than water and insoluble in water. Hence floats on water. Used in making plastics, especially as a monomer for polyesters. |
|---|---|
| CAS No. | 1319-73-9 |
| Molecular Formula | CH3C6H4CH=CH2 C9H10 C9H10 |
| Molecular Weight | 118.18 g/mol |
| IUPAC Name | 1-ethenyl-4-methylbenzene |
| Standard InChI | InChI=1S/C9H10/c1-3-9-6-4-8(2)5-7-9/h3-7H,1H2,2H3 |
| Standard InChI Key | JLBJTVDPSNHSKJ-UHFFFAOYSA-N |
| Impurities | 3% meta-vinyltoluene, 0.2% ortho-vinyltoluene |
| SMILES | CC1=CC=C(C=C1)C=C |
| Canonical SMILES | CC1=CC=C(C=C1)C=C |
| Boiling Point | 172.8 °C 172 °C 173 °C |
| Colorform | Liquid |
| Flash Point | 125 to 127 °F (NFPA, 2010) 46 °C (115 °F) - closed cup 52.8 °C |
| Melting Point | -34.1 °C -37.8 °C -34 °C |
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